Cas no 2229596-23-8 (3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229596-23-8
• MF: C₇H₇BrN₄S
• MW: 259.126278162003
• CID: 6441201
• PubChem ID: 165797812
• Update Time: 2025-08-05

3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine
• 2229596-23-8
• EN300-1920779

• Inchi： 1S/C7H7BrN4S/c1-12-6(9)2-4(11-12)7-10-3-5(8)13-7/h2-3H,9H2,1H3
• InChI Key： UQFRKJVKKPPHCQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=C(N)N(C)N=2)S1

Computed Properties

• Exact Mass: 257.95748g/mol
• Monoisotopic Mass: 257.95748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine

3-(5-Bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229596-23-8): A Comprehensive Overview of Its Properties and Applications

The compound 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229596-23-8) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a bromothiazole moiety and a methylpyrazole group, this compound exhibits promising potential for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine is its structural similarity to bioactive molecules. The presence of both thiazole and pyrazole rings in its architecture makes it a valuable scaffold for designing novel pharmaceutical agents. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The bromo substituent at the 5-position of the thiazole ring further enhances its reactivity, enabling diverse chemical modifications.

In the context of current research trends, CAS 2229596-23-8 aligns with the increasing demand for heterocyclic compounds in drug development. The pharmaceutical industry is actively seeking new small molecule therapeutics, and this compound's modular structure allows for efficient derivatization. Its molecular weight and lipophilicity parameters fall within the desirable range for drug-like properties, making it particularly attractive for medicinal chemistry applications. Computational studies suggest good bioavailability and metabolic stability for derivatives of this core structure.

The synthesis of 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic cross-coupling reactions and microwave-assisted synthesis techniques to improve efficiency. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the structure and purity of the compound, which is crucial for research applications.

Beyond pharmaceutical applications, this compound shows promise in materials science. The electron-rich nature of its heterocyclic system makes it a potential candidate for developing organic semiconductors and photovoltaic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and conductive polymers, capitalizing on its ability to facilitate electron transport. The bromo substituent serves as an excellent handle for further functionalization through various palladium-catalyzed reactions.

Quality control and standardization of 2229596-23-8 are critical aspects for research and industrial applications. Reputable suppliers provide the compound with comprehensive certificates of analysis, ensuring consistent quality for experimental work. Storage recommendations typically suggest protection from light and moisture, with optimal conditions at low temperatures to maintain stability over extended periods.

From a commercial perspective, the market for specialized heterocyclic compounds like 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine is expanding rapidly. The growing interest in targeted drug discovery and precision medicine has increased demand for such building blocks. Several contract research organizations and fine chemical suppliers now include this compound in their catalogs, offering both small-scale quantities for research and bulk amounts for development purposes.

Environmental and safety considerations for handling CAS 2229596-23-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material safety data sheets provide detailed information about proper storage, handling, and disposal procedures in compliance with international regulations.

The future outlook for 3-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazol-5-amine appears promising, with ongoing research exploring novel applications. Its versatility as a synthetic intermediate continues to attract attention from both academic and industrial researchers. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in the development of new therapeutic agents and functional materials.